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Compound of Interest

Compound Name: C.I. Acid Red 106

Cat. No.: B15554035 Get Quote

C.I. Acid Red 106: Physicochemical Properties
Introduction

C.I. Acid Red 106 is a synthetic dye belonging to the azo class of compounds. It is utilized in

various industrial applications, including the dyeing of textiles such as wool, silk, and polyamide

fabrics. Its chemical structure, characterized by the presence of sulfonic acid groups, renders it

soluble in water. This document provides a concise overview of the fundamental

physicochemical properties of C.I. Acid Red 106, specifically its molecular formula and weight.

Molecular Data

The essential molecular information for C.I. Acid Red 106 is summarized in the table below.

This data is critical for researchers and scientists in stoichiometry, formulation development,

and analytical chemistry.

Property Value

Molecular Formula C₂₃H₁₇N₃Na₂O₉S₃[1][2][3]

Molecular Weight 621.57 g/mol [1][3][4]

CAS Registry Number 6844-74-2[1]

Chemical Structure and Class
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C.I. Acid Red 106 is classified as a single azo dye.[1] The molecular formula indicates a

complex aromatic structure containing three sulfur atoms, nine oxygen atoms, three nitrogen

atoms, and two sodium atoms, which counterbalance the charge of the sulfonic acid groups.

Note on Visualization:

The request for a Graphviz diagram is best suited for illustrating signaling pathways,

experimental workflows, or logical relationships. The presentation of a chemical's molecular

formula and weight is most clearly and accurately conveyed through textual and tabular

formats as provided above. A diagram would not be an appropriate or effective method for

visualizing this specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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